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Compound of Interest

Compound Name: (2,6-Dichlorobenzyl)boronic acid

Cat. No.: B1393385 Get Quote

An In-depth Technical Guide to (2,6-Dichlorobenzyl)boronic acid: Synthesis, Reactivity, and

Applications

Introduction
(2,6-Dichlorobenzyl)boronic acid is a specialized organoboron compound that serves as a

critical building block in modern organic synthesis. As with other boronic acids, its utility is

anchored in its ability to participate in palladium-catalyzed cross-coupling reactions, most

notably the Suzuki-Miyaura coupling, for the formation of carbon-carbon bonds.[1][2] The

presence of the dichlorobenzyl moiety imparts unique steric and electronic properties, making it

a valuable reagent for accessing complex molecular architectures in pharmaceutical and

materials science research.[3]

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,

and applications of (2,6-Dichlorobenzyl)boronic acid, tailored for researchers and

professionals in drug development.

Core Chemical Properties
The fundamental properties of (2,6-Dichlorobenzyl)boronic acid are summarized below,

providing a foundational dataset for its use in experimental design.
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Property Value Reference(s)

CAS Number 1072946-39-4 [4]

Molecular Formula C₇H₇BCl₂O₂ [3][4]

Molecular Weight 204.85 g/mol [4]

Appearance
Typically an off-white to white

powder
[3]

Purity
Commercially available at

≥95%
[3][5]

Structure, Acidity, and Reactivity Principles
Structurally, (2,6-Dichlorobenzyl)boronic acid features a boronic acid group [-B(OH)₂]

attached to a methylene bridge, which is in turn bonded to a 2,6-dichlorinated phenyl ring. The

boron atom is sp² hybridized with a trigonal planar geometry, possessing a vacant p-orbital that

confers its characteristic Lewis acidity.[6] This acidity is central to its reactivity, allowing it to

form a tetrahedral boronate complex in the presence of a base, a critical step for

transmetalation in the Suzuki-Miyaura catalytic cycle.[1][7]

The two chlorine atoms at the ortho positions of the phenyl ring exert significant influence:

Steric Hindrance: The bulky chlorine atoms can influence the conformational preferences of

the final product, a feature that can be strategically exploited in drug design to control

binding to biological targets.

Electronic Effects: As electron-withdrawing groups, the chlorine atoms modulate the

electronic density of the benzyl system, which can affect reaction kinetics and the properties

of the resulting coupled products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1393385#2-6-dichlorobenzyl-boronic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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